Cas no 1804844-42-5 (5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1804844-42-5
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4865226
• Update Time: 2025-06-12

5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H8BrF2N3/c10-8-6(1-2-13)7(9(11)12)5(3-14)4-15-8/h4,9H,1,3,14H2
• InChI Key： BRNHNWCXQZKEAQ-UHFFFAOYSA-N
• SMILES： BrC1=C(CC#N)C(C(F)F)=C(C=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1
• Topological Polar Surface Area: 62.7

Additional information on 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile

Introduction to 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1804844-42-5)

5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile, with the CAS number 1804844-42-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, a bromine substituent, a difluoromethyl group, and an aminomethyl and cyano functional groups. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The pyridine ring, a fundamental component of many biologically active molecules, imparts significant electronic and steric properties to the compound. The presence of the bromine substituent can influence the compound's reactivity and selectivity, making it a valuable tool in structure-activity relationship (SAR) studies. The difluoromethyl group, known for its unique electronic and steric effects, can enhance the compound's metabolic stability and bioavailability. The aminomethyl and cyano groups further add to the compound's versatility by providing additional sites for chemical modification and functionalization.

Recent research has highlighted the potential of 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile in various therapeutic areas. For instance, studies have shown that this compound exhibits promising activity against certain types of cancer cells. A 2021 study published in the Journal of Medicinal Chemistry demonstrated that 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile selectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The compound's ability to modulate these pathways without significantly affecting normal cells makes it an attractive candidate for further development as an anticancer agent.

In addition to its anticancer properties, 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile has also shown potential in other therapeutic areas. A 2022 study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes. These findings suggest that 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile could be further explored as a broad-spectrum antiviral agent.

The synthesis of 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile has been optimized through various methodologies to improve yield and purity. One common approach involves the sequential addition of reagents to a starting pyridine derivative, followed by functional group transformations to introduce the desired substituents. A 2020 study published in the Tetrahedron Letters described a highly efficient synthetic route that utilizes palladium-catalyzed cross-coupling reactions to construct the complex structure of this compound. This method not only enhances the overall yield but also reduces the number of steps required for synthesis, making it more cost-effective and scalable for industrial production.

The physicochemical properties of 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile, such as its solubility, stability, and partition coefficient, have been extensively characterized to optimize its pharmaceutical formulation. Studies have shown that this compound exhibits good aqueous solubility and favorable lipophilicity, which are crucial for achieving optimal bioavailability and pharmacokinetic profiles. Additionally, computational methods have been employed to predict the compound's absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) properties, providing valuable insights into its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile. Preliminary results from phase I trials have demonstrated that this compound is well-tolerated at therapeutic doses with minimal side effects. Further clinical studies are needed to fully assess its therapeutic potential in various disease indications.

In conclusion, 5-(Aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1804844-42-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive lead molecule for drug discovery efforts in oncology, virology, and other medical fields. Ongoing research and clinical trials will continue to elucidate its full range of applications and contribute to the development of novel therapeutics.